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Compound of Interest

Compound Name: m-PEG8-Amine

Cat. No.: B609294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

methoxy-polyethylene glycol (8)-amine (m-PEG8-Amine). This information is critical for its

application in bioconjugation, drug delivery, and the development of antibody-drug conjugates

(ADCs).

Core Physicochemical Properties
m-PEG8-Amine is a monodisperse PEG linker containing a terminal methoxy group and a

reactive primary amine. The hydrophilic polyethylene glycol spacer enhances the solubility and

stability of conjugated molecules in aqueous media.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of m-PEG8-Amine.
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Property Value References

Molecular Weight 383.48 g/mol [2][3][4]

Molecular Formula C₁₇H₃₇NO₈ [1][2][4]

CAS Number 869718-81-0 [1][2][4]

Appearance

Colorless to light yellow liquid

or viscous liquid; may also be

solid

[2][3][4][5]

Purity Typically ≥98% [1][4]

Density Approximately 1.054 g/cm³ [3]

Solubility

Soluble in water, DMSO, DCM,

DMF, Methylene chloride,

Acetonitrile

[1][3][6][7]

Storage Conditions -20°C, protect from light [1][3][8]

Shipping Conditions Ambient temperature [1][3]

Experimental Protocols
Detailed experimental protocols for the characterization of m-PEG8-Amine are crucial for

ensuring its quality and performance in downstream applications.

1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of m-PEG8-Amine by separating it from any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector and a C18 reverse-

phase column.

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%

trifluoroacetic acid (TFA).

Protocol:
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Prepare a sample solution of m-PEG8-Amine in the mobile phase at a concentration of 1

mg/mL.

Inject 10 µL of the sample solution into the HPLC system.

Run a linear gradient from 5% to 95% B over 20 minutes at a flow rate of 1 mL/min.

Monitor the elution profile at 214 nm.

The purity is calculated by dividing the peak area of the main component by the total peak

area of all components.

2. Assessment of Solubility

Objective: To qualitatively assess the solubility of m-PEG8-Amine in various solvents.

Materials: m-PEG8-Amine, deionized water, DMSO, ethanol, and other relevant organic

solvents.

Protocol:

Add 1 mg of m-PEG8-Amine to a series of vials.

To each vial, add 1 mL of a different solvent (e.g., water, DMSO, ethanol).

Vortex each vial for 30 seconds.

Visually inspect for complete dissolution. If the solution is clear, the compound is

considered soluble. If particulates are visible, it is considered insoluble or partially soluble.

For quantitative analysis, a saturated solution can be prepared and the concentration of

the dissolved solute determined by a suitable analytical method like HPLC or UV-Vis

spectroscopy.

Reactivity and Applications
m-PEG8-Amine is a versatile linker molecule widely used in bioconjugation. The terminal

primary amine group is reactive towards carboxylic acids, activated NHS esters, and carbonyls

(ketones, aldehydes).[1] This reactivity allows for the covalent attachment of m-PEG8-Amine
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to proteins, peptides, and other molecules of interest, a process often referred to as

PEGylation. This modification can improve the therapeutic properties of biomolecules by

increasing their solubility, stability, and circulation half-life, while reducing immunogenicity.[9]

[10]

A significant application of m-PEG8-Amine is in the synthesis of Antibody-Drug Conjugates

(ADCs).[3] In this context, it serves as a hydrophilic linker connecting a cytotoxic drug to an

antibody.[3]

Visualizations
Logical Relationship: Role of m-PEG8-Amine in ADC Synthesis
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Caption: Role of m-PEG8-Amine in Antibody-Drug Conjugate (ADC) synthesis.

Experimental Workflow: General Bioconjugation using m-PEG8-Amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/A_Step_by_Step_Guide_to_m_PEG8_Aldehyde_Bioconjugation_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_m_PEG8_Aldehyde_Conjugation_Reactions_Maximizing_Theoretical_Yield.pdf
https://www.benchchem.com/product/b609294?utm_src=pdf-body
https://www.medchemexpress.com/m-peg8-amine.html
https://www.medchemexpress.com/m-peg8-amine.html
https://www.benchchem.com/product/b609294?utm_src=pdf-body
https://www.benchchem.com/product/b609294?utm_src=pdf-body-img
https://www.benchchem.com/product/b609294?utm_src=pdf-body
https://www.benchchem.com/product/b609294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Reactants

1. Dissolve Target Molecule
(e.g., protein with -COOH)

2. Dissolve m-PEG8-Amine
and activating agent (e.g., EDC)

3. Mix and Incubate
(Conjugation Reaction)

4. Quench Reaction
(e.g., add hydroxylamine)

5. Purify Conjugate
(e.g., SEC, IEX)

6. Analyze Conjugate
(e.g., HPLC, SDS-PAGE)

End: Purified Conjugate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609294?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-21111
https://purepeg.com/product/mpeg8-nh2/
https://www.medchemexpress.com/m-peg8-amine.html
https://cymitquimica.com/products/TM-T15927/869718-81-0/m-peg8-amine/
https://www.peptide.com/custdocs/MSDS%20CSP008%20Methyl-PEG8-Amine.pdf
https://vectorlabs.com/products/m-dpeg8-amine/
https://broadpharm.com/product/bp-21106
https://www.thermofisher.com/order/catalog/product/26113
https://www.thermofisher.com/order/catalog/product/26113
https://www.benchchem.com/pdf/A_Step_by_Step_Guide_to_m_PEG8_Aldehyde_Bioconjugation_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_m_PEG8_Aldehyde_Conjugation_Reactions_Maximizing_Theoretical_Yield.pdf
https://www.benchchem.com/product/b609294#physicochemical-properties-of-m-peg8-amine
https://www.benchchem.com/product/b609294#physicochemical-properties-of-m-peg8-amine
https://www.benchchem.com/product/b609294#physicochemical-properties-of-m-peg8-amine
https://www.benchchem.com/product/b609294#physicochemical-properties-of-m-peg8-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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